680-31-9

Hexamethylphosphoramide

In Stock

• CAS RN:
• 680-31-9

• Formula:
• C6H18N3OP
  {(CH3)2N}3P(O)
  C6H18N3OP

• InChI:
• InChI=1S/C6H18N3OP/c1-7(2)11(10,8(3)4)9(5)6/h1-6H3

• InChIKey:
• GNOIPBMMFNIUFM-UHFFFAOYSA-N

• Hexamethylphosphoramide is a clear colorless to light amber liquid with a spicy odor. (NTP, 1992)
  Hexamethylphosphoramide is no longer used in large quantities in the United States. No information is available on the acute (short-term), chronic (long-term), reproductive, developmental, or carcinogenic effects of hexamethylphosphoramide in humans. Acute animal studies have reported effects on the kidneys and lungs from oral exposure to hexamethylphosphoramide, while chronic oral studies in animals have reported an increased incidence of lung disease. An increased incidence of nasal tumors from inhalation exposure to hexamethylphosphoramide was reported in rats. EPA has not classified hexamethylphosphoramide for carcinogenicity;  however, the International Agency for Research on Cancer (IARC) has classified it as a Group 2B, possible human carcinogen.
  Hexamethylphosp...

(S)-Fmoc-3-amino-4,4,4-trifluoro-butyric acid

In Stock

• CAS RN:
• 1310680-31-9

• Formula:
• C19H16F3NO4

• InChI:
• InChI=1S/C19H16F3NO4/c20-19(21,22)16(9-17(24)25)23-18(26)27-10-15-13-7-3-1-5-11(13)12-6-2-4-8-14(12)15/h1-8,15-16H,9-10H2,(H,23,26)(H,24,25)/t16-/m0/s1

• InChIKey:
• WCJXAGGMJPEDDU-INIZCTEOSA-N

• (S)-Fmoc-3-amino-4,4,4-trifluoro-butyric acid is a useful research compound. Its molecular formula is C19H16F3NO4 and its molecular weight is 379.3 g/mol. The purity is usually 95%.

5-cyclopropyl-1-ethyl-1H-pyrazole-4-carboxylic acid

In Stock

• CAS RN:
• 1250680-31-9

• Formula:
• C9H12N2O2

• InChI:
• InChI=1S/C9H12N2O2/c1-2-11-8(6-3-4-6)7(5-10-11)9(12)13/h5-6H,2-4H2,1H3,(H,12,13)

• InChIKey:
• VNGKFWTUFPIGAO-UHFFFAOYSA-N

• 5-cyclopropyl-1-ethyl-1H-pyrazole-4-carboxylic acid is a useful research compound. Its molecular formula is C9H12N2O2 and its molecular weight is 180.2 g/mol. The purity is usually 95%.